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Compound of Interest

Compound Name: Methyl-(3-M-tolyl-propyl)-amine
CAS No.: 886762-96-5
Cat. No.: B12116843

Get Quote

Executive Summary & Immediate Action

Methyl-(3-m-tolyl-propyl)-amine (also known as N-Methyl-3-(3-methylphenyl)propan-1-
amine) is a secondary organic amine. For disposal and handling purposes, it must be treated
as a Corrosive (Basic) and Combustible organic liquid.

Critical "Do Not" List:

+ DO NOT mix with oxidizing agents (peroxides, nitrates, perchlorates) — Risk of
fire/explosion.[1][2]

+ DO NOT mix with strong acids without temperature control — Risk of violent exothermic
reaction.

* DO NOT dispose of down the drain.[3] This compound is toxic to aquatic life and regulated.

¢ DO NOT use aluminum or zinc containers — Risk of hydrogen gas evolution.

Chemical Profile & Hazard Identification
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Understanding the chemical nature of this substance is the foundation of safe disposal. As a

secondary amine with a lipophilic tolyl-propyl chain, it presents specific risks.

Property Description

Operational Implication

Secondary Amine (
Functional Group

Basic pH; potential to form

carcinogenic nitrosamines if

) mixed with nitrating agents.
Requires liquid waste
Physical State Liquid (likely viscous) containment; verify flash point
before bulk transport.
Causes severe skin burns and
Corrosivity High (pH > 11) eye damage. Attacks mucous
membranes.
Reacts vigorously with acid
Reactivity Nucleophilic chlorides, anhydrides, and
strong oxidizers.
o Likely D002 (Corrosive) and
RCRA Status Characteristic Waste

potentially DOO1 (Ignitable).

Pre-Disposal Stabilization & Segregation

The Scientific Logic: Segregation is not just a bureaucratic rule; it is a thermodynamic

necessity. Amines are organic bases. Mixing them with acidic waste streams releases

significant heat of neutralization (

). In a closed waste drum, this heat can vaporize volatile solvents, causing over-pressurization

and rupture.

segregation Protocol

« |solate: Designate a specific waste stream for "Organic Bases / Amines".

e Container Selection:

o Preferred: High-Density Polyethylene (HDPE) or Borosilicate Glass.
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o Prohibited: Metal cans (unless lined), Aluminum, or PET plastics (which can degrade
under high pH).

e Labeling:
o Must read: "HAZARDOUS WASTE - Organic Alkali - Methyl-(3-m-tolyl-propyl)-amine".

o Pictograms: GHSO05 (Corrosive) and GHSO07 (Exclamation/Irritant).

Operational Disposal Workflows
Scenario A: Bulk Liquid Waste (>50 mL)

Use this workflow for expired stock solutions or reaction byproducts.

e pH Check: Verify the pH of the bulk liquid. If highly basic (pH > 12), ensure the waste
container is rated for corrosives.

e Solvent Compatibility: If the amine is dissolved in a solvent (e.g., DCM, Methanol), ensure
the solvent is compatible with the "Organic Base" waste stream.

o Note: Avoid mixing with halogenated solvents (DCM/Chloroform) if possible, as amines
can react with them over time to form quaternary salts, generating heat.

o Transfer: Pour into the designated HDPE carboy using a funnel. Do not fill >90% capacity to
allow for thermal expansion.

Documentation: Log the volume and concentration on the waste tag immediately.

Scenario B: Trace Residues (Vials/Glassware)

Use this workflow for empty stock bottles or reaction vials.

o Triple Rinse: Rinse the container three times with a compatible solvent (e.g., Ethanol or
Acetone).

e Rinsate Disposal: Pour the rinsate (the solvent used to rinse) into the Organic Liquid Waste
container.
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o Container Disposal:
o If the label is defaced and the container is dry: Dispose of as glass trash (if non-P-listed).

o Best Practice: Treat the empty vial as solid hazardous waste if your facility has a "lab
pack" program, to eliminate any risk of leaching.

Scenario C: Spill Cleanup

Immediate response for benchtop spills.

PPE: Nitrile gloves (double gloved recommended), lab coat, safety goggles.

Neutralization: Do not use strong acid to neutralize a spill (too violent). Use a commercial
citric acid-based or sodium bisulfate spill kit designed for caustics.

Absorption: Once neutralized (pH 6-8), absorb with vermiculite or clay absorbent.

Disposal: Scoop debris into a wide-mouth jar labeled "Solid Hazardous Waste - Amine Spill
Debris.”

Decision Matrix: Disposal Logic Flow

The following diagram illustrates the decision-making process for disposing of Methyl-(3-m-
tolyl-propyl)-amine to ensure compliance and safety.
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Start: Waste Identification
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Figure 1: Decision logic for the segregation and disposal of amine-based chemical waste.
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Regulatory Compliance (RCRA & DOT)

When preparing this material for off-site disposal (via a licensed contractor), ensure the

following classifications are considered.
o US EPA/RCRA Waste Codes:
o D002 (Corrosive): If the aqueous pH is

12.5. Even if non-aqueous, most disposal vendors classify amines as D002 due to their
alkaline nature.

o D001 (Ignitable): Applicable if the flash point is

(

). Action: Verify flash point in SDS; if unknown, default to D0O01/D002 dual coding.
o DOT Shipping (Likely Classification):

o Proper Shipping Name: Polyamines, liquid, corrosive, n.o.s.[4] (Methyl-(3-m-tolyl-
propyl)-amine)

o Hazard Class: 8 (Corrosive)[5]

o Packing Group: Il or Il
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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